Cas no 153564-25-1 (2,6-Dichloro-4-methylthiopyridine)

2,6-Dichloro-4-methylthiopyridine is a halogenated thiopyridine derivative with significant utility in organic synthesis and agrochemical applications. Its key structural features—chlorine substituents at the 2- and 6-positions and a methylthio group at the 4-position—impart reactivity suitable for further functionalization, making it a versatile intermediate in the preparation of pharmaceuticals, pesticides, and specialty chemicals. The compound’s electron-deficient pyridine core enhances its electrophilic character, facilitating nucleophilic substitution reactions. Its stability under standard conditions and compatibility with a range of synthetic methodologies underscore its value in research and industrial processes. This compound is particularly noted for its role in constructing complex heterocyclic frameworks.

2,6-Dichloro-4-methylthiopyridine structure

153564-25-1 structure

Product Name:2,6-Dichloro-4-methylthiopyridine

CAS No:153564-25-1

MF:C₆H₅Cl₂NS

MW:194.081598043442

MDL:MFCD32707272

CID:5079730

Update Time:2026-03-01

2,6-Dichloro-4-methylthiopyridine Chemical and Physical Properties

Names and Identifiers

- 2,6-dichloro-4-methylthiopyridine
- 2,6-Dichloro-4-methylsulfanyl-pyridine
- 2,6-Dichloro-4-(methylthio)pyridine
- 2,6-dichloro-4-methylsulfanylpyridine
- 2,6- dichloro-4-methylmercaptopyridine
- 2,6-Dichloro-4-methylthiopyridine
- MDL： MFCD32707272
- Inchi： 1S/C6H5Cl2NS/c1-10-4-2-5(7)9-6(8)3-4/h2-3H,1H3
- InChI Key： UBVJPWCFQOCCQA-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(N=1)Cl)SC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 102
XLogP3: 2.6
Topological Polar Surface Area: 38.2

2,6-Dichloro-4-methylthiopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR71020-500mg	2,6-Dichloro-4-(methylthio)pyridine	153564-25-1	95%	500mg	£112.00	2025-02-20
Apollo Scientific	OR71020-1g	2,6-Dichloro-4-(methylthio)pyridine	153564-25-1	95%	1g	£156.00	2025-02-20
abcr	AB574553-250 mg	2,6-Dichloro-4-(methylthio)pyridine; .	153564-25-1		250mg	€143.80	2023-06-14
abcr	AB574553-500 mg	2,6-Dichloro-4-(methylthio)pyridine; .	153564-25-1		500mg	€202.60	2023-06-14
abcr	AB574553-1 g	2,6-Dichloro-4-(methylthio)pyridine; .	153564-25-1		1g	€263.10	2023-06-14
abcr	AB574553-5 g	2,6-Dichloro-4-(methylthio)pyridine; .	153564-25-1		5g	€813.20	2023-06-14
abcr	AB574553-250mg	2,6-Dichloro-4-(methylthio)pyridine; .	153564-25-1		250mg	€168.40	2025-04-20
abcr	AB574553-500mg	2,6-Dichloro-4-(methylthio)pyridine; .	153564-25-1		500mg	€202.60	2023-08-31
abcr	AB574553-1g	2,6-Dichloro-4-(methylthio)pyridine; .	153564-25-1		1g	€285.70	2025-04-20
abcr	AB574553-5g	2,6-Dichloro-4-(methylthio)pyridine; .	153564-25-1		5g	€887.50	2025-04-20